1-Methoxy-3,3-dimethylcyclohexane-1-carboxylic acid

Specification

• Molecular Formula: C10H18O3
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 1-methoxy-3,3-dimethylcyclohexane-1-carboxylic acid
• Standard InChI: InChI=1S/C10H18O3/c1-9(2)5-4-6-10(7-9,13-3)8(11)12/h4-7H2,1-3H3,(H,11,12)
• Standard InChI Key: NVSXBJRSOWNRLU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC(C1)(C(=O)O)OC)C

Introduction

1-Methoxy-3,3-dimethylcyclohexane-1-carboxylic acid is an organic compound with the molecular formula C$_{10}$H$_{18}$O$_{3}$ and a molecular weight of approximately 186 Da. This compound features a cyclohexane ring with a methoxy group and two methyl groups attached at the 3-position, making it a unique structure for various chemical applications.

Synthesis and Availability

1-Methoxy-3,3-dimethylcyclohexane-1-carboxylic acid can be synthesized through various organic synthesis methods, although specific detailed procedures are not widely documented in the available literature. The compound is available from several suppliers, including Enamine and Chemspace, with varying purity levels and packaging options.

Supplier	Purity	Packaging Options	Price (USD)
Enamine US	95%	100 mg, 250 mg, 500 mg, 1 g, 2.5 g	301, 431, 679, 871, 1,707
Enamine Ltd	95%	100 mg, 250 mg, 500 mg, 1 g, 2.5 g, 5 g, 10 g	301, 431, 679, 871, 1,707, 2,525, 3,746

Potential Applications

While specific applications of 1-methoxy-3,3-dimethylcyclohexane-1-carboxylic acid are not extensively documented, compounds with similar structures are often explored in medicinal chemistry and organic synthesis. The unique functional groups and ring structure of this compound suggest potential utility in developing new pharmaceuticals or as intermediates in complex syntheses.

Comparison with Related Compounds

1-Methoxy-3,3-dimethylcyclohexane-1-carboxylic acid can be compared with other cyclohexane derivatives, such as 1-methoxy-3,5-dimethylcyclohexane-1-carboxylic acid, which has methyl groups at different positions on the ring. This difference in methyl placement can affect the compound's reactivity and potential applications.

Compound Name	Molecular Formula	Unique Features
1-Methoxy-3,3-dimethylcyclohexane-1-carboxylic acid	C$_{10}$H$_{18}$O$_{3}$	Different methyl placement
1-Methoxy-3,5-dimethylcyclohexane-1-carboxylic acid	C$_{10}$H$_{18}$O$_{3}$	Methyl groups at 3 and 5 positions
1-Methoxycyclopentane-1-carboxylic acid	C$_{7}$H$_{12}$O$_{3}$	Smaller ring structure